Cas no 10248-55-2 (1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper salt (1:?), (1R,4aR,4bR,10aR)-)

• Product Name: 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper salt (1:?), (1R,4aR,4bR,10aR)-
• CAS No: 10248-55-2
• Molecular Formula: C₂₀H₂₉O₂-
• Molecular Weight: 302.451
• CID: 118463
• PubChem ID: 25099

1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper salt (1:?), (1R,4aR,4bR,10aR)- Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper salt (1:?), (1R,4aR,4bR,10aR)-
• (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,copper salt (1:?), (1R,4aR,
• (1R-(1alpha,4Abeta,4balpha,10aalpha))-1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(isopropyl)phenanthrene-1-carboxylic acid, copper salt
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, copper salt, (1R,4aR,4bR,10aR)-
• abieta-7,13-dien-18-oate
• abieta-7,13-dien-18-oic acid
• Copper abietate
• [1R-(1alpha,4abeta,4balpha,10aalpha)]-1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(isopropyl)phenanthrene-1-carboxylic acid, copper salt
• CHEBI:35680
• (1R,4aR,4bR,10aR)-7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate
• EINECS 233-584-2
• 10248-55-2
• Q27116563
• abieta-7,13-diene-18-oate

• InChIKey： RSWGJHLUYNHPMX-UMGGQSCQSA-M
• Inchi： InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22)/p-1/t16-,17+,19+,20+/m1/s1
• SMILES： CC(C1CC[C@H]2[C@@]3(CCC[C@](C)(C([O-])=O)[C@H]3CC=C2C=1)C)C

Computed Properties

• Exact Mass: 302.22458g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 302.22458g/mol
• Heavy Atom Count: 22
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų
• Molecular Weight: 302.5g/mol

Experimental Properties

• Boiling Point: 482 °F at 9 mm Hg (NTP, 1992)
• Melting Point: 343 to 345 °F (NTP, 1992)
• Flash Point: 208.1°C
• Solubility: 1.60e-04 M
• Density: g/cm3